4-{[3-(2-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}thiomorpholine

• IUPAC Name: 4-[[3-(2-fluoro-4-methoxyphenyl)-1-phenylpyrazol-4-yl]methyl]thiomorpholine
• InChI: InChI=1S/C21H22FN3OS/c1-26-18-7-8-19(20(22)13-18)21-16(14-24-9-11-27-12-10-24)15-25(23-21)17-5-3-2-4-6-17/h2-8,13,15H,9-12,14H2,1H3
• InChI Key: AJKLEOUBJKKKAB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NN(C=C2CN3CCSCC3)C4=CC=CC=C4)F
• Molecular Formula: C21H22FN3OS
• Molecular Weight: 383.5 g/mol

Description

The compound 4-{[3-(2-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}thiomorpholine, also known as FMTPM, is a novel chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of 4-{[3-(2-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}thiomorpholine involves its binding to the sigma-1 receptor, which leads to the modulation of various cellular processes. It has been shown to enhance the release of neurotransmitters, such as dopamine and acetylcholine, and to inhibit the activity of certain ion channels, such as the NMDA receptor. 4-{[3-(2-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}thiomorpholine has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
4-{[3-(2-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}thiomorpholine has been shown to have a variety of biochemical and physiological effects. It has been shown to enhance memory and learning in animal models, and to have antidepressant and anxiolytic effects. 4-{[3-(2-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}thiomorpholine has also been shown to have neuroprotective effects, and to improve mitochondrial function and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

4-{[3-(2-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}thiomorpholine has several advantages for lab experiments. It has a high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various cellular processes. It is also relatively stable and easy to synthesize, which makes it a convenient compound for lab experiments.
However, there are also limitations to using 4-{[3-(2-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}thiomorpholine in lab experiments. Its effects on other receptors and cellular processes are not well understood, which may complicate the interpretation of results. Additionally, its effects may vary depending on the dose and duration of exposure, which may require careful optimization of experimental conditions.

Future Directions

There are several future directions for the study of 4-{[3-(2-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}thiomorpholine. One area of research is the role of the sigma-1 receptor in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. 4-{[3-(2-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}thiomorpholine has been shown to have neuroprotective effects, and further research may elucidate the mechanisms underlying these effects and their potential therapeutic applications.
Another area of research is the development of more selective sigma-1 receptor ligands. 4-{[3-(2-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}thiomorpholine has a relatively high affinity for the sigma-1 receptor, but it also binds to other receptors and cellular processes. Developing more selective ligands may enable more precise manipulation of the sigma-1 receptor and better understanding of its role in cellular processes.
Conclusion
4-{[3-(2-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}thiomorpholine is a novel compound with potential applications in scientific research. Its high affinity for the sigma-1 receptor makes it a useful tool for studying the role of this receptor in various cellular processes, particularly in the field of neuroscience. Further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Synthesis Methods

The synthesis method of 4-{[3-(2-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}thiomorpholine involves the reaction of 2-fluoro-4-methoxybenzaldehyde with 3-phenyl-1H-pyrazole in the presence of potassium carbonate and acetonitrile to produce 3-(2-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazole. This intermediate is then reacted with thiomorpholine and formaldehyde in the presence of hydrochloric acid to produce 4-{[3-(2-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}thiomorpholine.

Scientific Research Applications

4-{[3-(2-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}thiomorpholine has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in a variety of cellular processes, including ion channel regulation, calcium signaling, and mitochondrial function. 4-{[3-(2-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}thiomorpholine has been used as a tool to study the role of the sigma-1 receptor in various cellular processes and in the pathophysiology of neurological disorders, such as Alzheimer's disease, Parkinson's disease, and depression.